Cas no 2034356-48-2 (6-[4-(3-chlorophenyl)benzoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile)

• Product Name: 6-[4-(3-chlorophenyl)benzoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• CAS No: 2034356-48-2
• MF: C₂₂H₁₆ClN₃O₂
• MW: 389.834343910217
• CID: 5376146
• Update Time: 2025-10-29

6-[4-(3-chlorophenyl)benzoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[4-(3-chlorophenyl)benzoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

• Inchi： 1S/C22H16ClN3O2/c23-19-3-1-2-16(11-19)14-4-6-15(7-5-14)22(28)26-9-8-20-18(13-26)10-17(12-24)21(27)25-20/h1-7,10-11H,8-9,13H2,(H,25,27)
• InChI Key： FEDIFEOMUDBAHC-UHFFFAOYSA-N
• SMILES： N1C2=C(CN(C(=O)C3=CC=C(C4=CC=CC(Cl)=C4)C=C3)CC2)C=C(C#N)C1=O

Additional information on 6-[4-(3-chlorophenyl)benzoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

Comprehensive Overview of 6-[4-(3-chlorophenyl)benzoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile (CAS No. 2034356-48-2)

The compound 6-[4-(3-chlorophenyl)benzoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile (CAS No. 2034356-48-2) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. This molecule features a unique naphthyridine core, which is increasingly recognized for its versatility in drug design. The presence of a 3-chlorophenyl group and a carbonitrile moiety further enhances its biochemical interactions, making it a subject of interest for targeting specific enzymatic pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, particularly in oncology and neurodegenerative disease research. The structural complexity of 6-[4-(3-chlorophenyl)benzoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile positions it as a promising candidate for modulating protein-protein interactions. Researchers are particularly intrigued by its potential to inhibit kinases or other signaling proteins, which are often dysregulated in cancer. This aligns with the growing trend of precision medicine, where tailored therapies are developed to target specific molecular abnormalities.

The synthesis of 6-[4-(3-chlorophenyl)benzoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile involves multi-step organic reactions, including Pd-catalyzed cross-coupling and cyclization techniques. These methods are critical for achieving high purity and yield, which are essential for preclinical studies. The compound’s physicochemical properties, such as solubility and stability, are also under investigation to optimize its pharmacokinetic profile. Such efforts are vital for advancing it from the bench to clinical trials.

Another area of interest is the compound’s potential application in central nervous system (CNS) disorders. The naphthyridine scaffold has shown affinity for various neurotransmitter receptors, suggesting possible utility in treating conditions like Alzheimer’s or Parkinson’s disease. This is particularly relevant given the rising global prevalence of neurodegenerative diseases and the urgent need for effective therapeutics. The carbonitrile group in the molecule may also contribute to its blood-brain barrier permeability, a key factor in CNS drug development.

From a commercial perspective, 6-[4-(3-chlorophenyl)benzoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile is gaining attention in the contract research organization (CRO) sector. Companies specializing in drug discovery are increasingly sourcing this compound for high-throughput screening and lead optimization. Its unique structure offers a valuable addition to compound libraries, enabling the identification of new bioactive molecules. This trend reflects the broader shift toward collaborative R&D models in the pharmaceutical industry.

In summary, 6-[4-(3-chlorophenyl)benzoyl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile (CAS No. 2034356-48-2) represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, from oncology to CNS disorders, underscore its potential as a versatile scaffold for drug development. As research progresses, this compound may well emerge as a cornerstone in the next generation of targeted therapies.